Cas no 1466686-55-4 (2-{(2-methoxyphenyl)methylamino}propane-1,3-diol)

• Product Name: 2-{(2-methoxyphenyl)methylamino}propane-1,3-diol
• CAS No: 1466686-55-4
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 5219261
• PubChem ID: 65312469
• Update Time: 2025-08-05

2-{(2-methoxyphenyl)methylamino}propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-[[(2-methoxyphenyl)methyl]amino]-
• 2-((2-Methoxybenzyl)amino)propane-1,3-diol
• 2-{(2-methoxyphenyl)methylamino}propane-1,3-diol

• Inchi： 1S/C11H17NO3/c1-15-11-5-3-2-4-9(11)6-12-10(7-13)8-14/h2-5,10,12-14H,6-8H2,1H3
• InChI Key： ZOUZNGFQLWDZJW-UHFFFAOYSA-N
• SMILES： C(O)C(NCC1=CC=CC=C1OC)CO

Additional information on 2-{(2-methoxyphenyl)methylamino}propane-1,3-diol

Professional Introduction to Compound with CAS No. 1466686-55-4 and Product Name: 2-{(2-methoxyphenyl)methylamino}propane-1,3-diol

Compound with the CAS number 1466686-55-4 and the product name 2-{(2-methoxyphenyl)methylamino}propane-1,3-diol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and biochemical research. The molecular structure of this compound incorporates a 2-methoxyphenylmethylamino substituent linked to a propane-1,3-diol backbone, which confers distinct chemical and pharmacological properties. Such structural features make it a valuable candidate for further exploration in medicinal chemistry.

The 2-methoxyphenylmethylamino moiety is particularly noteworthy as it introduces a hydrophobic aromatic ring system combined with an amino group, which can interact favorably with biological targets. This part of the molecule is often exploited in the design of bioactive compounds due to its ability to modulate receptor binding affinities and pharmacokinetic profiles. In contrast, the propane-1,3-diol backbone provides a flexible and adaptable scaffold that allows for modifications at multiple positions, enabling chemists to fine-tune the compound's properties for specific applications.

Recent research in the field of drug discovery has highlighted the importance of polyhydroxy compounds in developing novel therapeutics. The presence of hydroxyl groups in the propane-1,3-diol moiety not only enhances solubility but also facilitates hydrogen bonding interactions, which are critical for binding to biological targets. These characteristics make this compound an attractive candidate for further investigation in areas such as enzyme inhibition and receptor modulation.

One of the most promising applications of this compound is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in numerous cellular processes, and their dysregulation is associated with various diseases, including cancer. The 2-methoxyphenylmethylamino group can serve as a hinge-binding motif, interacting with key residues in the active site of kinases, while the propane-1,3-diol backbone provides additional points for optimization to improve binding affinity and selectivity. Several studies have demonstrated that compounds with similar structural motifs exhibit potent inhibitory effects on kinases, making this compound a compelling candidate for further development.

In addition to its potential as a kinase inhibitor, this compound has shown promise in other therapeutic areas. For instance, its ability to modulate neurotransmitter receptors has been explored in preclinical studies aimed at developing treatments for neurological disorders. The aromatic ring system and amino group contribute to favorable interactions with serotonin and dopamine receptors, suggesting potential applications in managing conditions such as depression and neurodegenerative diseases.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. The use of chiral auxiliaries or asymmetric catalysis may also be necessary to achieve enantiopure forms of the compound, which are often required for pharmaceutical applications.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between this compound and its biological targets. Techniques such as docking simulations and molecular dynamics simulations have provided insights into binding modes and energetics, guiding medicinal chemists in optimizing lead structures. These computational approaches have become indispensable tools in modern drug discovery pipelines.

The pharmacokinetic properties of this compound are also under investigation to ensure its suitability for clinical use. Parameters such as solubility, permeability, metabolic stability, and bioavailability must be carefully evaluated to determine whether it meets the criteria for further development into a drug candidate. Preclinical studies involving animal models have been conducted to assess these properties and gather preliminary data on safety and efficacy.

The growing interest in polyhydroxy compounds like this one reflects broader trends in pharmaceutical research toward designing molecules with enhanced biological activity and reduced toxicity. The combination of structural features from different chemical classes allows for innovative approaches to drug design that can overcome limitations associated with traditional small-molecule drugs.

In conclusion,2-{(2-methoxyphenyl)methylamino}propane-1,3-diol (CAS No. 1466686-55-4) represents a promising candidate for further exploration in pharmaceutical chemistry. Its unique structural framework offers multiple opportunities for optimization and application across various therapeutic areas. As research continues to uncover new biological targets and develop innovative synthetic methodologies,this compound holds significant potential as a building block or lead structure for future drug development efforts.